1-(4-methylphenyl)-3-{[2-(trifluoromethyl)phenyl]amino}-2-propen-1-one

• IUPAC Name: (E)-1-(4-methylphenyl)-3-[2-(trifluoromethyl)anilino]prop-2-en-1-one
• InChI: InChI=1S/C17H14F3NO/c1-12-6-8-13(9-7-12)16(22)10-11-21-15-5-3-2-4-14(15)17(18,19)20/h2-11,21H,1H3/b11-10+
• InChI Key: KNXRKMWFLHPDPS-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CNC2=CC=CC=C2C(F)(F)F
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C17H14F3NO
• Molecular Weight: 305.29 g/mol

Description

1-(4-methylphenyl)-3-{[2-(trifluoromethyl)phenyl]amino}-2-propen-1-one, commonly known as MPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

MPTP has been widely used in scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. MPTP has been shown to exhibit potent antitumor activity against various cancer cell lines. It has also been used as a precursor for the synthesis of various pharmaceuticals, including anti-inflammatory drugs, antihistamines, and antidepressants.

Mechanism of Action

The mechanism of action of MPTP is not fully understood. However, it is believed to interact with various biological targets, including enzymes, receptors, and ion channels. MPTP has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
MPTP has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antitumor, and analgesic activities. It has also been shown to exhibit antioxidant activity and to inhibit the production of reactive oxygen species (ROS). MPTP has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that plays a critical role in the elimination of cancer cells.

Advantages and Limitations for Lab Experiments

MPTP has several advantages and limitations for lab experiments. One of the major advantages of MPTP is its potent antitumor activity against various cancer cell lines. It is also relatively easy to synthesize and has a high yield. However, MPTP has several limitations, including its potential toxicity and lack of selectivity towards specific biological targets.

Future Directions

There are several future directions for the research and development of MPTP. One of the most promising areas of research is the development of MPTP-based antitumor agents. Researchers are also exploring the potential applications of MPTP in the field of material science, including the development of new materials with unique properties. Furthermore, the development of novel synthetic methods for MPTP could lead to the discovery of new compounds with potent biological activity.
Conclusion:
In conclusion, MPTP is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of MPTP have been discussed in detail in this paper. Further research is needed to fully understand the potential applications of MPTP in various fields.